Cas no 338792-90-8 (N~4~-(3-fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide)

• Product Name: N~4~-(3-fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide
• CAS No: 338792-90-8
• MF: C₁₂H₁₀FN₃O₃
• MW: 263.224505901337
• CID: 6786935
• PubChem ID: 3764891
• Update Time: 2025-06-14

N~4~-(3-fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide Chemical and Physical Properties

Names and Identifiers

• N4-(3-fluorophenyl)-5-methyl-1,2-oxazole-3,4-dicarboxamide
• 4-N-(3-fluorophenyl)-5-methyl-1,2-oxazole-3,4-dicarboxamide
• Oprea1_003782
• 338792-90-8
• N4-(3-Fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide
• N~4~-(3-fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide
• AKOS005097240
• 6G-919
• DTXSID501205131
• N4-(3-Fluorophenyl)-5-methylisoxazole-3,4-dicarboxamide

• Inchi： 1S/C12H10FN3O3/c1-6-9(10(11(14)17)16-19-6)12(18)15-8-4-2-3-7(13)5-8/h2-5H,1H3,(H2,14,17)(H,15,18)
• InChI Key： OBBXZZOTPAZMMO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(C1C(C(N)=O)=NOC=1C)=O

Computed Properties

• Exact Mass: 263.07061935g/mol
• Monoisotopic Mass: 263.07061935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.2Ų

Additional information on N~4~-(3-fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide

Comprehensive Overview of N~4~-(3-fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide (CAS No. 338792-90-8)

N~4~-(3-fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide (CAS No. 338792-90-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its isoxazole core and fluorophenyl substitution, is often explored for its role in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for targeting specific enzymatic pathways.

The 3-fluorophenyl moiety in N~4~-(3-fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide contributes to its distinct electronic and steric properties, enhancing its binding affinity to biological targets. This feature aligns with current trends in precision medicine, where small-molecule inhibitors are designed for high specificity. The compound's carboxamide groups further augment its potential as a pharmacophore, a topic frequently searched in AI-driven drug design platforms.

In the context of green chemistry, the synthesis of N~4~-(3-fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide has been optimized to reduce waste and improve yield, addressing the growing demand for sustainable synthetic methods. This aligns with the increasing focus on environmentally friendly practices in the chemical industry, a hot topic in both academic and industrial circles.

From a structural-activity relationship (SAR) perspective, the 5-methyl group on the isoxazole ring plays a critical role in modulating the compound's lipophilicity and metabolic stability. These properties are crucial for oral bioavailability, a key consideration in drug formulation—a subject often queried in pharmacokinetics research databases.

Recent studies have also explored the potential of N~4~-(3-fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide in cancer therapeutics, particularly as a modulator of kinase signaling pathways. This application resonates with the broader interest in targeted cancer therapies, a frequently searched term in oncology forums and medical AI tools.

In summary, N~4~-(3-fluorophenyl)-5-methyl-3,4-isoxazoledicarboxamide (CAS No. 338792-90-8) represents a versatile compound with multifaceted applications in drug discovery, biochemical research, and sustainable chemistry. Its structural features and functional groups make it a valuable subject for ongoing scientific inquiry, particularly in areas like precision medicine and green synthesis.